Computational Lipophilicity Differentiation: XLogP3 Comparison Against the Primary Amine (Aminomethyl) Analog
The target compound exhibits a computed XLogP3 of -2.2, reflecting the contribution of the N-methyl group on the C5 side chain [1]. In contrast, the primary amine analog 5-(aminomethyl)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-2-carboxylic acid, which lacks the N-methyl substituent, is expected to display a more negative logP (estimated ≤ -2.8) owing to the additional hydrogen-bond donor and reduced carbon count on the amine . While experimentally measured logD₇.₄ values are not publicly available for either compound, the computed difference of ≥0.6 log units represents a meaningful shift in polarity that can influence passive membrane permeability and off-target binding profiles when these building blocks are incorporated into larger molecular architectures.
Primary amine analog: ≤ -2.8
Δ ≥ 0.6
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = -2.2 (PubChem computed, CID 137703312) [1] |
| Comparator Or Baseline | 5-(Aminomethyl)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-2-carboxylic acid: XLogP3 estimated ≤ -2.8 (no PubChem entry verified; estimate based on removal of one methyl carbon from target compound) |
| Quantified Difference | Δ XLogP3 ≥ 0.6 units (more lipophilic for N-methyl analog) |
| Conditions | Computed via XLogP3 algorithm (PubChem 2021.05.07 release); experimental logD₇.₄ data not available |
Why This Matters
A shift of ≥0.6 logP units can alter predicted membrane permeability by approximately 2- to 3-fold, making the N-methyl analog potentially more cell-permeable than the primary amine comparator when used as a fragment or building block.
- [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 137703312: 1-(1-Methyl-1H-pyrazol-4-yl)-5-[(methylamino)methyl]pyrrolidine-2-carboxylic acid. 2026. https://pubchem.ncbi.nlm.nih.gov/compound/137703312 View Source
